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Compound of Interest

Compound Name: Buprofezin (Standard)

Cat. No.: B033132 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of commercially available Buprofezin

Certified Reference Materials (CRMs). Ensuring the accuracy and reliability of analytical

methods is paramount in research and development. The selection of a high-quality, well-

characterized CRM is a critical step in the validation of methods for the quantification of

Buprofezin in various matrices. This document offers a side-by-side comparison of key quality

attributes of Buprofezin CRMs from leading suppliers, supported by detailed experimental

protocols for common analytical techniques.

Comparison of Buprofezin Certified Reference
Materials
The selection of a suitable CRM is fundamental for achieving accurate and reproducible

analytical results. Key considerations include the material's purity, the uncertainty of the

certified value, and the quality management systems under which it was produced. The

following table summarizes the specifications of Buprofezin CRMs from prominent suppliers.
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Feature
Sigma-Aldrich
(TraceCERT®)

LGC (Dr.
Ehrenstorfer)

CPAChem

Product Number CRM69368 DRE-C10854000 SB5330

Certified Purity
Available on

Certificate of Analysis

Available on

Certificate of Analysis
99.7%[1]

Uncertainty
Stated on Certificate

of Analysis

Stated on Certificate

of Analysis
+/- 0.1%[1]

Accreditation
ISO/IEC 17025, ISO

17034[2]

ISO 17034, ISO/IEC

17025[3][4][5]

Method of certification

mentioned[1]

Traceability

Traceable to primary

material from an NMI

(e.g., NIST)

Information available

on Certificate of

Analysis

Information available

on Certificate of

Analysis

Format Solid Neat[3] Solid

Documentation
Certificate of Analysis,

Safety Data Sheet

Certificate of Analysis,

Safety Data Sheet

Certificate of

Analysis[1]

Experimental Protocols
Accurate quantification of Buprofezin relies on robust and validated analytical methods. High-

Performance Liquid Chromatography (HPLC) coupled with Ultraviolet (UV) or Mass

Spectrometry (MS) detection is commonly employed.

High-Performance Liquid Chromatography with UV
Detection (HPLC-UV)
This method is suitable for the routine analysis of Buprofezin in various samples.

Instrumentation:

HPLC system with a UV detector

Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm)
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Reagents:

Acetonitrile (HPLC grade)

Water (HPLC grade)

Phosphoric acid or Formic acid (for MS-compatible method)[6]

Buprofezin Certified Reference Material

Chromatographic Conditions:

Mobile Phase: A mixture of acetonitrile and water. A common starting point is a 75:25 (v/v)

ratio of acetonitrile to a buffer solution.[7][8]

Flow Rate: 1.0 mL/min

Column Temperature: 25 °C

Detection Wavelength: 250 nm[9]

Injection Volume: 10 µL

Method Validation Parameters:

Linearity: Demonstrated with a coefficient of determination (R²) of at least 0.999.

Precision: Intraday and interday precision, expressed as Relative Standard Deviation

(RSD%), should be low, typically below 2%.

Recovery: Method accuracy is assessed by recovery studies, with typical acceptable ranges

between 80% and 110%.[9]

Liquid Chromatography with Tandem Mass
Spectrometry (LC-MS/MS)
For higher sensitivity and selectivity, especially in complex matrices like food samples, LC-

MS/MS is the preferred method.
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Instrumentation:

LC-MS/MS system with an electrospray ionization (ESI) source

Sample Preparation (QuEChERS method for food matrices): The "Quick, Easy, Cheap,

Effective, Rugged, and Safe" (QuEChERS) method is a common sample preparation technique

for pesticide residue analysis in food.[10]

Extraction: A homogenized sample is extracted with acetonitrile.

Salting Out: Magnesium sulfate, sodium chloride, and citrate salts are added to induce

phase separation.[10]

Dispersive Solid-Phase Extraction (d-SPE) Cleanup: The supernatant is cleaned up using a

mixture of primary secondary amine (PSA) sorbent (to remove organic acids and sugars)

and C18 (to remove nonpolar interferences).[10]

LC-MS/MS Conditions:

Column: A reversed-phase C18 or similar column.

Mobile Phase: A gradient of water and acetonitrile or methanol, both containing a small

amount of formic acid or ammonium formate to improve ionization.

Ionization Mode: Positive Electrospray Ionization (ESI+).

MS/MS Detection: Multiple Reaction Monitoring (MRM) is used for quantification, monitoring

specific precursor-to-product ion transitions for Buprofezin.

Mandatory Visualizations
Experimental Workflow for Buprofezin Analysis
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Figure 1. General workflow for Buprofezin analysis.
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Caption: General workflow for Buprofezin analysis.

Signaling Pathway of Buprofezin's Insecticidal Action
Buprofezin is an insect growth regulator that acts by inhibiting chitin synthesis, a crucial

process for the formation of the insect exoskeleton.[11][12][13]

Figure 2. Simplified pathway of chitin synthesis and inhibition by Buprofezin.
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Caption: Simplified pathway of chitin synthesis and inhibition by Buprofezin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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